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Compound of Interest

Compound Name: 3-Aminobiphenyl

Cat. No.: B7723418

For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed procedures and safety protocols for the handling and disposal of
3-Aminobiphenyl (CAS No. 2243-47-2) in a laboratory setting. Adherence to these guidelines
is critical to minimize exposure risks and ensure a safe working environment. 3-
Aminobiphenyl is a harmful chemical and a potential carcinogen that requires careful
management.[1]

Hazard Identification and Classification

3-Aminobiphenyl is classified as a hazardous substance. It is harmful if swallowed, causes
skin and serious eye irritation, and may cause respiratory irritation.[1][2] It is primarily used in
the synthesis of azo dyes and as a building block in the production of pharmaceuticals and
polymers.[1][3] The International Agency for Research on Cancer (IARC) has classified it as a
Group 2B carcinogen, meaning it is possibly carcinogenic to humans.[1]

Table 1: GHS Hazard and Precautionary Statements
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Classification Code

Hazard H302

Statement Citations

Harmful if

[2]

swallowed.

H315

Causes skin irritation. [2]

H319

Causes serious eye

[2]

irritation.

H335

May cause respiratory 2]
irritation.

H411

Toxic to aquatic life
with long lasting

effects.

Precautionary P261

Avoid breathing dust. [2][4]

P270

Do not eat, drink or
smoke when using

this product.

P273

Avoid release to the

environment.

P280

Wear protective
gloves/eye
[2]

protection/face

protection.

P301+P312

IF SWALLOWED: Call
a POISON
CENTER/doctor if you

feel unwell.

[2]

P302+P352

IF ON SKIN: Wash
with plenty of soap

and water.

P305+P351+P338

IF IN EYES: Rinse [2]
cautiously with water

for several minutes.
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Classification Code Statement

Remove contact

Citations

lenses, if present and

easy to do. Continue

rinsing.

| | P501 | Dispose of contents/container in accordance with local/regional/national/international

regulations. |[2] |

Physical, Chemical, and Toxicological Properties

Understanding the properties of 3-Aminobiphenyl is essential for its safe handling.

Table 2: Physical and Chemical Properties

Property Value Citations
CAS Number 2243-47-2 [11[2]
Molecular Formula C12H11N [11[3]
Molecular Weight 169.22 g/mol [3]
White to light yellow crystalline
Appearance ] [1114]
powder or solid.
Melting Point 28-33°C(82-91°F)
Boiling Point 177 - 178 °C (351 - 352 °F) [4]
_ > 110 °C (> 230 °F) - closed
Flash Point [2]
cup.
| Solubility | Sparingly soluble in water. [[1] |
Table 3: Toxicological Data
Test Result Species Citations
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| Oral LD50 | 789.2 mg/kg | Rat |[2] |

Protocols for Safe Handling

A systematic approach to hazard control is necessary when working with 3-Aminobiphenyl.
The hierarchy of controls should be applied to minimize potential exposure.
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Personal Protective Equipment
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Least Effective
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Caption: Hierarchy of hazard controls for laboratory safety.
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Engineering Controls

e Fume Hood: All work involving solid 3-Aminobiphenyl or its solutions must be performed in
a certified chemical fume hood to minimize inhalation of dust or vapors.[5]

o Ventilation: Ensure the laboratory has adequate general ventilation.[5]

Personal Protective Equipment (PPE)

e Hand Protection: Wear chemical-resistant gloves (e.g., nitrile gloves). Gloves must be
inspected before use and changed immediately if contamination is suspected.[5]

o Eye Protection: Use safety glasses with side-shields or chemical safety goggles conforming
to EN166 (EU) or NIOSH (US) standards.[5][6]

» Skin and Body Protection: Wear a lab coat. For tasks with a higher risk of splashing,
consider additional protective clothing.[6]

o Respiratory Protection: If dust is generated and engineering controls are insufficient, use a
P2 filter respirator or equivalent.

Personal Hygiene and Practices

e Wash hands thoroughly with soap and water after handling the chemical, before breaks, and
at the end of the workday.[2][5]

e Do not eat, drink, or smoke in laboratory areas.[7]
» Avoid mouth pipetting; always use mechanical pipetting devices.[6][7]
» Keep work surfaces clean and decontaminate them at the end of each procedure.[6]

Emergency Protocols
First Aid Measures

o General Advice: Move the victim to fresh air. Consult a physician and show them the Safety
Data Sheet (SDS).[5]
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« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[5]

 In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse the affected
skin area with plenty of water and soap.[8]

e In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes, holding the
eyelids open.[2] Remove contact lenses if present and easy to do. Continue rinsing.
Immediately call an ophthalmologist.[8]

« |If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious
person. Call a POISON CENTER or doctor immediately.[2][5]

Spill Cleanup Protocol

Accidental spills must be handled immediately by trained personnel.
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Alert personnel in the immediate area
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(Size & Hazard)
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(Gloves, Goggles, Lab Coat, Respirator if needed) Call Emergency Response

Contain the spill
(Use absorbent pads or vermiculite)

Carefully sweep or scoop up solid material.
Absorb liquid with inert material.

Place cleanup materials into a labeled,
sealed hazardous waste container.

Decontaminate the spill area
with appropriate solvent/detergent, then water.

Dispose of waste container
and used PPE as hazardous waste.

Cleanup Complete

Click to download full resolution via product page

Caption: Workflow for cleaning up a 3-Aminobiphenyl spill.
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Methodology:

Alert & Evacuate: Immediately alert personnel in the area.[9] For major spills, evacuate the
laboratory and call for emergency assistance.[9][10]

Secure Area: If flammable, turn off all ignition sources.[8]

Personal Protection: Before cleaning, wear appropriate PPE, including chemical-resistant
gloves, safety goggles, a lab coat, and respiratory protection if necessary.[9][10]

Containment: Prevent the spill from spreading. For solid spills, avoid creating dust.[5]
Cleanup:
o Solid Spills: Carefully sweep or scoop the material into a suitable container.[5]

o Liquid Spills: Use an inert absorbent material like vermiculite, dry sand, or commercial
sorbent pads to absorb the spill.[9][10]

Collection: Place all contaminated cleanup materials (absorbents, gloves, etc.) into a heavy-
duty plastic bag or a sealable, properly labeled container for hazardous waste.[5][11]

Decontamination: Clean the spill area thoroughly with a suitable solvent or detergent and
water.[12]

Disposal: Dispose of all contaminated materials as hazardous waste according to
institutional and regulatory guidelines.[8]

Waste Disposal Protocol

All 3-Aminobiphenyl waste is considered hazardous and must be disposed of following strict

protocols to prevent environmental contamination.[13]
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Waste Generated
(Solid or Liquid)

Segregate Waste
(Keep away from incompatible materials)

Place in a designated, compatible,
and sealed hazardous waste container.

Label Container Clearly:
'Hazardous Waste', '3-Aminobiphenyl’,
and hazard pictograms.

Store container in a designated,
secure, and well-ventilated secondary
containment area.

Request Waste Pickup
(Follow institutional procedures)

Waste Collected by
EH&S or Licensed Contractor

Click to download full resolution via product page

Caption: Protocol for the disposal of 3-Aminobiphenyl waste.

Methodology:
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o Waste Collection:

o Solid Waste: Collect pure 3-Aminobiphenyl, contaminated lab debris (e.g., weigh boats,
gloves, paper towels), and spill cleanup materials in a designated, robust, and sealable
container.[11]

o Liquid Waste: Collect solutions containing 3-Aminobiphenyl in a compatible, leak-proof,
and shatter-resistant container. Do not mix with incompatible wastes.[13]

» Container Labeling:
o All waste containers must be clearly labeled with the words "Hazardous Waste."[14]

o The label must identify the full chemical name ("3-Aminobiphenyl”) and its approximate
concentration or quantity.

o Attach the appropriate GHS hazard pictograms (e.g., exclamation mark, health hazard).
e Storage:
o Keep waste containers securely closed except when adding waste.[5]

o Store the containers in a designated satellite accumulation area that is secure and under
the control of laboratory personnel.

o The storage area should have secondary containment to capture any potential leaks.
e Disposal:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health & Safety (EH&S) department or a licensed hazardous waste disposal contractor.

o Do not dispose of 3-Aminobiphenyl down the drain or in regular trash.[5] This is crucial
as it is toxic to aquatic life.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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